Cas no 2253641-11-9 (4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine)
4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4a-Methyloctahydro-2H-pyrano[4,3-b]pyridine
- EN300-6503741
- 2253641-11-9
- 4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine
- 4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine
-
- Inchi: 1S/C9H17NO/c1-9-4-2-5-10-8(9)3-6-11-7-9/h8,10H,2-7H2,1H3
- InChI Key: BZBDUDTVTUVMMK-UHFFFAOYSA-N
- SMILES: O1CCC2C(C)(C1)CCCN2
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 21.3Ų
4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6503741-0.05g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 0.05g |
$226.0 | 2025-03-14 | |
| Enamine | EN300-6503741-0.1g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 0.1g |
$337.0 | 2025-03-14 | |
| Enamine | EN300-6503741-0.25g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 0.25g |
$481.0 | 2025-03-14 | |
| Enamine | EN300-6503741-0.5g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 0.5g |
$758.0 | 2025-03-14 | |
| Enamine | EN300-6503741-1.0g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 1.0g |
$971.0 | 2025-03-14 | |
| Enamine | EN300-6503741-2.5g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 2.5g |
$1903.0 | 2025-03-14 | |
| Enamine | EN300-6503741-5.0g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 5.0g |
$2816.0 | 2025-03-14 | |
| Enamine | EN300-6503741-10.0g |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95.0% | 10.0g |
$4176.0 | 2025-03-14 | |
| Aaron | AR028P5U-50mg |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95% | 50mg |
$336.00 | 2025-02-16 | |
| Aaron | AR028P5U-100mg |
4a-methyl-octahydro-1H-pyrano[4,3-b]pyridine |
2253641-11-9 | 95% | 100mg |
$489.00 | 2025-02-16 |
4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine
Introduction to 4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine (CAS No. 2253641-11-9)
4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine, also known by its CAS registry number CAS No. 2253641-11-9, is a complex organic compound with a unique bicyclic structure. This compound belongs to the class of pyrano-pyridines and has garnered significant attention in recent years due to its potential applications in various fields such as pharmacology and materials science.
The molecular structure of 4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine consists of a pyridine ring fused with a tetrahydropyran ring system. The methyl group at the 4a position adds to the compound's structural complexity and may influence its chemical reactivity and biological activity. Recent studies have explored the synthesis of this compound through various methods including cyclization reactions and enzymatic catalysis.
In terms of applications, CAS No. 2253641-11-9 has shown promise in the field of drug discovery. Researchers have investigated its potential as a precursor for bioactive molecules with anti-inflammatory and anti-cancer properties. For instance,a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit certain enzymes associated with chronic inflammatory diseases.
The synthesis of 4a-Methyl-1,< strong > 2 strong > , etc., involves multi-step processes that require precise control over reaction conditions. One notable approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method has been particularly effective in constructing the bicyclic framework of the compound.
In addition to its pharmacological applications,< strong > CAS No. 2253641-11-9 strong > has also been studied for its potential in materials science. Its rigid bicyclic structure makes it a candidate for use in advanced polymers or as a building block for nanostructured materials.
To ensure safe handling and use,< strong > CAS No. 2253641-11-9 strong > undergoes rigorous toxicological evaluation. Recent studies have focused on assessing its acute toxicity profile using animal models. Results indicate that while the compound exhibits low toxicity at therapeutic doses,further research is needed to fully understand its long-term effects.
In conclusion,< strong > 4a-Methyl-1 strong > , etc., represents an exciting area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses,this compound is poised to play an increasingly important role in both academic and industrial settings.
2253641-11-9 (4a-Methyl-1,2,3,4,5,7,8,8a-octahydropyrano[4,3-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)